Phosphorus Pentachloride

• CAS No.: 10026-13-8
• Product Name: Phosphorus Pentachloride
• Molecular Formula: PCl5; Cl5P
• Molecular Weight: 208.2 g/mol
• IUPAC Name: pentachloro-λ5-phosphane
• Standard InChI: InChI=1S/Cl5P/c1-6(2,3,4)5
• Standard InChIKey: UHZYTMXLRWXGPK-UHFFFAOYSA-N
• SMILES: P(Cl)(Cl)(Cl)(Cl)Cl
• Canonical SMILES: P(Cl)(Cl)(Cl)(Cl)Cl
• Boiling Point: 320 °F at 760 mm Hg (EPA, 1998); 159 °C (sublimes); Sublimes
• Colorform: White to pale yellow crystalline mass; Tetragonal crystals; White to pale-yellow, crystalline solid.
• Density: 3.6 (NIOSH, 2016); 2.114 g/cu cm at 25.15 °C; Relative density (water = 1): 1.6; 3.60
• Melting Point: (decomposes) 298° F (under pressure) sublimes at about 212° F without melting (EPA, 1998); 160.5 °C /freezing point/; 324°F (Sublimes)
• Physical Description: Phosphorus pentachloride is a greenish-yellow crystalline solid with an irritating odor. It is decomposed by water to form hydrochloric and phosphoric acid and heat. This heat may be sufficient to ignite surrounding combustible material. It is corrosive to metals and tissue. Long term exposure to low concentrations or short term exposure to high concentrations can result in adverse health effects from inhalation.; FUMING WHITE-TO-YELLOW CRYSTALS WITH PUNGENT ODOUR.; White to pale-yellow, crystalline solid with a pungent, unpleasant odor.
• Description: Phosphorus pentachloride is a greenish-yellow crystalline solid with an irritating odor. It is decomposed by water to form hydrochloric and phosphoric acid and heat. This heat may be sufficient to ignite surrounding combustible material. It is corrosive to metals and tissue. Long term exposure to low concentrations or short term exposure to high concentrations can result in adverse health effects from inhalation.; Phosphorus pentachloride is a phosphorus halide.
• Solubility: Reacts with water (NIOSH, 2016); Hygroscopic; Sol in carbon disulfide, carbon tetrachloride; Reacts with water; soluble in carbon disulfide, carbon tetrachloride; Solubility in water: reaction; Reacts
• Synonyms: Pentachloro-phosphorane; Phosphorus Chloride (PCl5); Pentachlorophosphorane; Pentachlorophosphorus; Phosphoric Chloride; Phosphorus Perchloride; Phosphorus(V) Chloride
• Vapor Density: 7.2 (Air = 1); Relative vapor density (air = 1): 7.2
• Vapor Pressure: 1 mm Hg at 131.9 °F (EPA, 1998); 1.6 Pa (0.012 mm Hg) at 20 °C; Vapor pressure, Pa at 55.5 °C: 133; (132°F): 1 mmHg
• PubChem Compound: 24819
• Last Modified: Nov 11 2021